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Compound of Interest

Compound Name: Antimony triethoxide

Cat. No.: B078292 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of commercial suppliers of high-purity

antimony triethoxide (CAS No. 10433-06-4), a specialty organometallic compound with

growing applications in materials science and catalysis. This document details available purity

levels, summarizes key experimental protocols, and visualizes relevant workflows and chemical

relationships for researchers, scientists, and drug development professionals. While antimony

compounds have a long history in medicine, particularly in the treatment of leishmaniasis, the

applications of high-purity antimony triethoxide are predominantly in advanced materials and

chemical synthesis.[1]

Introduction to Antimony Triethoxide
Antimony triethoxide, also known as antimony(III) ethoxide or triethoxyantimony, is a clear,

pale yellow, moisture-sensitive liquid.[1] Its chemical formula is Sb(OC₂H₅)₃. This

organometallic compound serves as a precursor for the deposition of antimony-containing thin

films, acts as a catalyst in organic synthesis, and has been investigated as a flame-retardant

additive.[1] Notably, it can thermally decompose to form antimony trioxide (Sb₂O₃), a widely

used flame retardant and catalyst.[1]

Commercial Suppliers and Specifications
Several chemical suppliers offer high-purity antimony triethoxide, primarily for research and

development purposes. The following table summarizes the specifications from various
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commercial suppliers.

Supplier
Product
Name

Purity
CAS
Number

Formula
Additional
Information

ProChem,

Inc.

Antimony (III)

Ethoxide
99.99+% 10433-06-4 Sb(OC₂H₅)₃

Described as

a clear pale

yellow liquid;

moisture-

sensitive and

combustible.

[1]

Noah

Chemicals

ANTIMONY

(III)

ETHOXIDE

99.99% 10433-06-4 Sb(OC₂H₅)₃
Available as

a liquid.[2]

Sigma-

Aldrich

Antimony(III)

ethoxide
Not specified 10433-06-4 Sb(OC₂H₅)₃

Provided as a

liquid with a

refractive

index of

n20/D 1.495

and a density

of 1.513 g/mL

at 25 °C.

Strem

Chemicals

Antimony(III)

ethoxide
99% 10433-06-4 Sb(OC₂H₅)₃

Listed for

applications

in CVD &

ALD.[3]

Key Applications and Experimental Protocols
High-purity antimony triethoxide is utilized in several advanced applications, each with

specific experimental considerations.

Atomic Layer Deposition (ALD) of Antimony Thin Films
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Antimony triethoxide is a suitable precursor for the atomic layer deposition of high-purity

antimony thin films. These films are noted for their high electrical conductivity.[1]

Experimental Protocol:

Precursor Delivery: Antimony triethoxide is introduced into the ALD reactor as a vapor. The

precursor is typically heated to ensure a stable vapor pressure.

Co-reactant: A co-reactant, such as tris(trimethylsilyl)antimony, is pulsed into the reactor.[1]

Deposition Cycle: The ALD cycle consists of sequential pulses of antimony triethoxide and

the co-reactant, separated by purge steps with an inert gas (e.g., nitrogen or argon) to

remove unreacted precursors and byproducts.

Substrate Temperature: The substrate is maintained at a specific temperature to facilitate the

surface reactions.

Film Growth: The process is repeated for a set number of cycles to achieve the desired film

thickness.
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Workflow for Atomic Layer Deposition of Antimony Films

ALD Cycle
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Atomic Layer Deposition (ALD) Workflow

Catalysis in Organic Synthesis
Antimony triethoxide has been demonstrated as an effective catalyst in organic reactions,

such as ester-amide exchange.[1]
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Experimental Protocol:

Reaction Setup: The ester and amide substrates are dissolved in an appropriate solvent in a

reaction vessel.

Catalyst Introduction: A catalytic amount of antimony triethoxide is added to the reaction

mixture.

Reaction Conditions: The reaction is typically carried out under an inert atmosphere (e.g.,

nitrogen or argon) and may require heating to proceed at a reasonable rate.

Monitoring: The progress of the reaction can be monitored by techniques such as thin-layer

chromatography (TLC), gas chromatography (GC), or nuclear magnetic resonance (NMR)

spectroscopy.

Work-up and Purification: Upon completion, the reaction is quenched, and the product is

isolated and purified using standard techniques like extraction, crystallization, or column

chromatography.

Catalytic Role of Antimony Triethoxide

Ester + Amide

Desired Amide Product

Catalyzed by

Antimony Triethoxide
Sb(OC₂H₅)₃

Click to download full resolution via product page

Catalytic Pathway for Ester-Amide Exchange

Flame Retardant Synergist in Lithium-Ion Batteries
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Recent research has explored the use of antimony triethoxide as a flame-retardant synergist

in the electrolytes of lithium-ion batteries to improve safety.[1]

Mechanism of Action:

Electrolyte Formulation: Antimony triethoxide is incorporated into the battery electrolyte,

often along with a fluorinated flame retardant such as fluoroethylene carbonate.[1]

Thermal Decomposition: Under thermal stress (e.g., overheating of the battery), the

antimony triethoxide decomposes to form antimony trioxide (Sb₂O₃).[1]

Synergistic Action: The in-situ generated antimony trioxide catalyzes the defluorination of the

co-flame retardant.[1]

Combustion Suppression: This catalytic process suppresses combustion and flame

propagation, thereby enhancing the safety of the battery.[1]
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Flame Retardant Mechanism in Li-ion Batteries

Antimony Triethoxide
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Mechanism of Antimony Triethoxide as a Flame Retardant

Conclusion
High-purity antimony triethoxide is a specialized chemical with significant potential in

materials science and catalysis. Its role as a precursor for thin films, a catalyst in organic

synthesis, and a novel flame retardant highlights its versatility. For researchers and

professionals in drug development, while direct applications are less common than for other

antimony compounds, understanding the synthesis and catalytic properties of organoantimony

compounds can inform the design of novel therapeutic agents. The commercial availability of
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high-purity grades from various suppliers facilitates further research and development in these

exciting areas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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